2-(4,5-Dichloro-6-oxo-1,6-dihydropyridazin-1-yl)acetamide

• IUPAC Name: 2-(4,5-dichloro-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C6H5Cl2N3O2/c7-3-1-10-11(2-4(9)12)6(13)5(3)8/h1H,2H2,(H2,9,12)
• InChI Key: WJJCNHSYUQXEFB-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=O)C(=C1Cl)Cl)CC(=O)N
• Molecular Formula: C6H5Cl2N3O2
• Molecular Weight: 222.03 g/mol

Description

“2-(4,5-Dichloro-6-oxo-1,6-dihydropyridazin-1-yl)acetamide” is a chemical compound with the empirical formula C6H5Cl2N3O2 and a molecular weight of 222.03. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string of the compound is O=C(N(CC(N)=O)N=C1)C(Cl)=C1Cl. This provides a linear representation of the compound’s structure. The InChI code is 1S/C6H5Cl2N3O2/c7-3-1-10-11(2-4(9)12)6(13)5(3)8/h1H,2H2,(H2,9,12), which is a textual identifier for chemical substances, designed to provide a standard way to encode molecular information and to facilitate the search for such information in databases and on the web.

Scientific Research Applications

Synthesis and Derivative Formation

• Gewald et al. (1995) explored the synthesis of novel substituted pyridazin-6(1H)-ones, where arylhydrazono acetamides react with chloroacetic acid chloride to form N-chloroacetyl derivatives. This study contributes to the understanding of chemical reactions and derivative formation involving compounds like 2-(4,5-Dichloro-6-oxo-1,6-dihydropyridazin-1-yl)acetamide (Gewald, Rehwald, Müller, Bellmann, & Schäfer, 1995).

Fused Imidazoles Synthesis

• Kavina et al. (2018) reported on the synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole derivatives, which includes methods that can potentially be applied to the synthesis and modification of 2-(4,5-Dichloro-6-oxo-1,6-dihydropyridazin-1-yl)acetamide. This adds to the knowledge of creating diverse derivatives of pyridazinone compounds (Kavina, Sizov, & Yakovlev, 2018).

Pharmaceutical Patent Analysis

• In a study by Habernickel (2002), the focus was on the pharmaceutical market as reflected by patents, which could include derivatives of 2-(4,5-Dichloro-6-oxo-1,6-dihydropyridazin-1-yl)acetamide. This research provides insight into the industrial and commercial applications of such compounds (Habernickel, 2002).

Anticonvulsant and Muscle Relaxant Activities

• Sharma et al. (2013) synthesized derivatives of 2-(2-(3-(4-chlorophenyl)-6-oxo-5,6-dihydropyridazin-1(4H)yl)acetyl)hydrazine carbothioamide and evaluated them for anticonvulsant activity and muscle relaxant activity. These findings contribute to the understanding of the biological properties of pyridazinone derivatives (Sharma, Verma, Sharma, & Prajapati, 2013).

Synthesis and Biological Assessment

• Karpina et al. (2019) developed a method for the synthesis of novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides and conducted biological assessments. This study expands the scope of research into the synthesis and potential biological applications of pyridazinone derivatives (Karpina, Kovalenko, Kovalenko, Zaremba, Silin, & Langer, 2019).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements include H301, and the precautionary statements include P301 + P310. It’s important to handle it with care and follow safety guidelines.